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Compound of Interest

Compound Name: Cyclohexylglycine

Cat. No.: B185306 Get Quote

Essential Safety and Handling Guide for
Cyclohexylglycine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling Cyclohexylglycine in a laboratory setting. Our goal is to be your

preferred resource for laboratory safety and chemical handling, building trust by delivering

value beyond the product itself.

Personal Protective Equipment (PPE)
The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling Cyclohexylglycine in various laboratory scenarios.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b185306?utm_src=pdf-interest
https://www.benchchem.com/product/b185306?utm_src=pdf-body
https://www.benchchem.com/product/b185306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario Required PPE
Specifications and Best

Practices

Routine Handling (Weighing,

Dissolving, Transfers)

• Safety Glasses with Side

Shields• Nitrile Gloves•

Laboratory Coat

Safety glasses must meet

ANSI Z87.1 standards. Nitrile

gloves are recommended for

their chemical resistance to a

variety of substances.[1][2][3]

Always inspect gloves for tears

or holes before use. A

standard laboratory coat

should be worn and fully

buttoned.

Operations with Dust Potential

• Safety Goggles• Nitrile

Gloves• Laboratory Coat•

Respiratory Protection

If handling large quantities or if

dust generation is likely,

upgrade from safety glasses to

chemical splash goggles for

enhanced eye protection. Use

a NIOSH-approved respirator

with a particulate filter (e.g.,

N95) when working outside of

a certified chemical fume hood.

[4]

Spill Cleanup

• Chemical Splash Goggles•

Nitrile Gloves (double-gloving

recommended)• Laboratory

Coat• Respiratory Protection (if

significant dust is present)

Double-gloving provides an

extra layer of protection.

Ensure respiratory protection is

used if the spill creates

airborne dust.

Emergency Situations (Large

Spills, Fire)

• Full Face Shield• Chemical

Resistant Gloves• Chemical

Resistant Apron or Suit• Self-

Contained Breathing

Apparatus (SCBA)

In the event of a fire, wear full

protective gear and a self-

contained breathing apparatus

(SCBA).[5][6]
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This section provides a step-by-step procedural guide for the safe handling of

Cyclohexylglycine from receipt to use.

2.1. Receiving and Inspection

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is clearly labeled with the chemical name, hazard information, and

date of receipt.

Wear appropriate PPE (laboratory coat, safety glasses, and nitrile gloves) when handling the

incoming package.

2.2. Storage

Store Cyclohexylglycine in a cool, dry, and well-ventilated area.[7]

Keep the container tightly closed to prevent moisture absorption and contamination.[7][8]

Store away from incompatible materials, such as strong oxidizing agents.[5][9]

Ensure the storage area is clearly marked with the identity of the chemical.

2.3. Weighing and Transfer

Perform all weighing and transfer operations in a designated area, such as a chemical fume

hood or a balance enclosure, to minimize dust exposure.[8]

Before weighing, ensure the balance is clean and tared with the weigh boat or paper.

Use a clean spatula to transfer the solid material. Avoid scooping directly from the primary

container if possible; instead, pour a small amount onto a secondary container for weighing.

After weighing, carefully transfer the material to the reaction vessel.

Promptly clean any spills on the balance and surrounding area using a wet paper towel to

avoid generating dust.
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2.4. In-Use Procedures

When using Cyclohexylglycine in solution, handle it within a well-ventilated area.

Avoid direct contact with the skin and eyes.[5]

If heating solutions containing Cyclohexylglycine, do so in a chemical fume hood.

Keep all containers labeled with the contents, concentration, and any associated hazards.

Disposal Plan
This plan outlines the procedures for the safe disposal of Cyclohexylglycine and associated

contaminated materials. All disposal must comply with local, state, and federal regulations.

3.1. Unused or Expired Cyclohexylglycine

Unused or expired Cyclohexylglycine should be disposed of as chemical waste.

Ensure the original container is securely sealed and properly labeled as "Waste

Cyclohexylglycine."

Arrange for pickup by your institution's environmental health and safety (EHS) department or

a licensed chemical waste disposal company. Do not dispose of in regular trash or down the

drain.[5]

3.2. Contaminated Solid Waste This includes items such as used gloves, weigh boats, paper

towels, and other disposable labware that have come into direct contact with

Cyclohexylglycine.

Collect all contaminated solid waste in a designated, leak-proof waste container lined with a

plastic bag.

The container must be clearly labeled as "Contaminated Solid Waste" and list

"Cyclohexylglycine" as the contaminant.

When the container is full, seal the bag and the container lid.
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Dispose of the container through your institution's chemical waste management program.

3.3. Contaminated Liquid Waste This includes solutions containing Cyclohexylglycine and

solvent rinses of contaminated glassware.

Collect all liquid waste in a dedicated, properly labeled, and sealed waste container.

The container should be made of a material compatible with the solvents used.

The label must clearly state "Hazardous Waste," the full chemical names of all components

(including solvents and Cyclohexylglycine), and their approximate concentrations.

Store the liquid waste container in a secondary containment bin to prevent spills.

Arrange for disposal through your institution's EHS department. Do not pour down the drain.

[5]

Workflow for Safe Handling and Disposal
The following diagram illustrates the complete lifecycle for the safe handling and disposal of

Cyclohexylglycine in a laboratory setting.

Workflow for Safe Handling and Disposal of Cyclohexylglycine

Receive Shipment Inspect Container Store in a Cool, Dry, Ventilated Area

Weigh in Fume Hood Unused/Expired Chemical

Use in Experiment

Contaminated Solid Waste Contaminated Liquid Waste EHS Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cyclohexylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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